Cas no 37505-02-5 ((R)-(-)-2-Hydroxy-2-methylbutyric Acid)

(R)-(-)-2-Hydroxy-2-methylbutyric acid is a chiral hydroxy acid with significant applications in asymmetric synthesis and pharmaceutical intermediates. Its stereospecific structure makes it valuable for producing enantiomerically pure compounds, particularly in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals. The compound’s α-hydroxy acid functionality allows it to act as a versatile building block in organic synthesis, enabling the formation of complex molecular architectures. Its high optical purity and consistent quality ensure reliable performance in chiral resolution and catalysis. Additionally, it serves as a precursor for ligands and catalysts in stereoselective reactions. The compound is typically supplied with rigorous analytical validation to meet industry standards.

(R)-(-)-2-Hydroxy-2-methylbutyric Acid structure

37505-02-5 structure

Product Name:(R)-(-)-2-Hydroxy-2-methylbutyric Acid

CAS No:37505-02-5

MF:C₅H₁₀O₃

MW:118.131102085114

CID:296870

PubChem ID:7018233

Update Time:2025-05-26

(R)-(-)-2-Hydroxy-2-methylbutyric Acid Chemical and Physical Properties

Names and Identifiers

- Butanoic acid,2-hydroxy-2-methyl-, (2R)-
- (-)-2-Hydroxy-2-methylbutyric acid
- (2R)-2-Hydroxy-2-methylbutyric acid
- (R)-(-)-a-Hydroxy-a-methylbutyric acid
- (R)-2-Hydroxy-2-methylbutanoic acid
- Butanoicacid, 2-hydroxy-2-methyl-, (R)-
- (R)-2-HYDROXY-2-METHYLBUTYRICACID
- 37505-02-5
- (2R)-2-hydroxy-2-methylbutanoic acid
- DTXSID20426960
- D78566
- (R)-2-Hydroxy-2-methylbutyric acid
- SCHEMBL2327762
- (R)-(-)-2-Hydroxy-2-methylbutyric Acid
- Inchi： 1S/C5H10O3/c1-3-5(2,8)4(6)7/h8H,3H2,1-2H3,(H,6,7)/t5-/m1/s1
- InChI Key： MBIQENSCDNJOIY-RXMQYKEDSA-N
- SMILES： O[C@](C(=O)O)(C)CC

Computed Properties

Exact Mass: 118.063
Monoisotopic Mass: 118.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 99.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5A^2
XLogP3: 0.3

Experimental Properties

Density: 1.144
Boiling Point: 237.6 °C at 760 mmHg
Flash Point: 111.8 °C
PSA: 57.53000
LogP: 0.23200

(R)-(-)-2-Hydroxy-2-methylbutyric Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H804600-100mg	(R)-(-)-2-Hydroxy-2-methylbutyric Acid	37505-02-5	100mg	$620.00	2023-05-18
TRC	H804600-250mg	(R)-(-)-2-Hydroxy-2-methylbutyric Acid	37505-02-5	250mg	$ 1200.00	2023-09-07
TRC	H804600-500mg	(R)-(-)-2-Hydroxy-2-methylbutyric Acid	37505-02-5	500mg	$2601.00	2023-05-18
TRC	H804600-1g	(R)-(-)-2-Hydroxy-2-methylbutyric Acid	37505-02-5	1g	$ 4080.00	2022-06-04
TRC	H804600-1000mg	(R)-(-)-2-Hydroxy-2-methylbutyric Acid	37505-02-5	1g	$4920.00	2023-05-18

(R)-(-)-2-Hydroxy-2-methylbutyric Acid Related Literature

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Shigeko Ozaki,Hisashi Mimura,Naoko Yasuhara,Masaichiro Masui,Yuriko Yamagata,Keniich Tomita,Terrence J. Collins J. Chem. Soc. Perkin Trans. 2 1990 353
2. Determination of the 144Ce/238U atomic ratio in spent nuclear fuel using double spike isotope dilution mass spectrometry

Aurélien Beaumais,Anthony Nonell,Céline Caussignac,Sébastien Mialle,Guillaume Stadelmann,Myriam Janin,Hélène Isnard,Michel Aubert,Thomas Vercouter,Frédéric Chartier J. Anal. At. Spectrom. 2022 37 1288
3. Neodymium isotope ratio measurements by LC-MC-ICPMS for nuclear applications: investigation of isotopic fractionation and mass bias correction

Florence Guéguen,Hélène Isnard,Anthony Nonell,Laurent Vio,Thomas Vercouter,Frédéric Chartier J. Anal. At. Spectrom. 2015 30 443
4. The configuration of glaucarubin

S. C. Nyburg,G. L. Walford,Peter Yates Chem. Commun. (London) 1965 203
5. Coupling electrophoretic separation with inductively coupled plasma spectroscopic detection: interfaces and applications from elemental speciation, metal–ligand interaction to indirect determination

Heyong Cheng,Pu Li,Jinhua Liu,Meiying Ye J. Anal. At. Spectrom. 2016 31 1780

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Additional information on (R)-(-)-2-Hydroxy-2-methylbutyric Acid

(R)-(-)-2-Hydroxy-2-methylbutyric Acid: A Comprehensive Overview

(R)-(-)-2-Hydroxy-2-methylbutyric acid, also known by its CAS number 37505-02-5, is a naturally occurring compound that has garnered significant attention in the fields of nutrition, sports science, and metabolic research. This compound is a stereoisomer of 2-hydroxy-2-methylbutyric acid, with the (R) configuration denoting its specific spatial arrangement of atoms. The (-) designation refers to its optical activity, indicating that it rotates plane-polarized light in a counterclockwise direction.

The molecular structure of (R)-(-)-2-Hydroxy-2-methylbutyric acid consists of a four-carbon chain with a hydroxyl group (-OH) and a methyl group (-CH₃) attached to the second carbon atom. This unique arrangement imparts the compound with distinct chemical and biological properties. The compound is commonly found in certain foods, particularly dairy products, and has been studied for its potential role in human metabolism and health.

Recent studies have explored the bioavailability and metabolic effects of (R)-(-)-2-Hydroxy-2-methylbutyric acid. Research indicates that this compound may play a role in energy metabolism, particularly in the context of physical activity and exercise performance. Its ability to influence muscle recovery and fat oxidation has made it a topic of interest in sports nutrition.

In terms of applications, (R)-(-)-2-Hydroxy-2-methylbutyric acid has been investigated for its potential as a dietary supplement. Its ability to enhance muscle protein synthesis and reduce muscle soreness post-exercise has led to its inclusion in formulations designed for athletes and fitness enthusiasts. Additionally, studies are underway to assess its impact on body composition and overall metabolic health.

The latest research on (R)-(-)-2-Hydroxy-2-methylbutyric acid also highlights its potential benefits in weight management. Preclinical studies suggest that this compound may modulate appetite-regulating hormones and improve insulin sensitivity, making it a promising candidate for interventions aimed at obesity and related metabolic disorders.

In conclusion, (R)-(-)-2-Hydroxy-2-methylbutyric acid (CAS No. 37505-02-5) is a versatile compound with a wide range of applications in nutrition and health. Its unique chemical structure and biological properties continue to be explored, offering new insights into its potential benefits for human health and performance.